![molecular formula C17H23N3O2 B2485430 (R)-tert-Butyl 1-(4-cyanobenzyl)pyrrolidin-3-ylcarbamate CAS No. 1286207-47-3](/img/structure/B2485430.png)
(R)-tert-Butyl 1-(4-cyanobenzyl)pyrrolidin-3-ylcarbamate
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Description
(R)-tert-Butyl 1-(4-cyanobenzyl)pyrrolidin-3-ylcarbamate is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.39. The purity is usually 95%.
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Scientific Research Applications
Process Development and Pilot-Plant Synthesis
- Application in Lymphocyte Function-Associated Antigen 1 Inhibitor Manufacture : A practical synthesis of a related compound, (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, was described for the production of a lymphocyte function-associated antigen 1 inhibitor. This compound was prepared via an efficient one-pot, two-step sequence starting from readily available materials, highlighting its potential in large-scale pharmaceutical manufacturing (Wenjie Li et al., 2012).
Synthesis and Anti-Inflammatory Activities
- Role in Developing Anti-Inflammatory Agents : A series of compounds structurally similar to (R)-tert-Butyl 1-(4-cyanobenzyl)pyrrolidin-3-ylcarbamate were synthesized and evaluated as potential anti-inflammatory and analgesic agents. These compounds showed promising activities and reduced ulcerogenic effects, indicating their potential in the development of new therapeutic agents (H. Ikuta et al., 1987).
Development of Antibacterial Agents
- Potential in Bacterial Deformylase Inhibitor-Based Antibacterial Agents : Analogues of VRC3375, a peptide deformylase inhibitor, were synthesized and studied for their antibacterial activity. This research underlines the role of this compound and its analogues in developing new antibacterial agents with minimal toxicity (R. Jain et al., 2003).
Synthesis of Ruthenium Complexes
- Application in Synthesizing Ruthenium Complexes : Research involving microwave-activated reactions for synthesizing ruthenium complexes has utilized compounds similar to this compound. These complexes have potential applications in catalysis and material science (S. Rau et al., 2004).
Water Oxidation Catalysis
- Catalytic Activity in Water Oxidation : A study on Ru complexes, which are structurally related to this compound, demonstrated their effectiveness in catalyzing water oxidation, a critical reaction in energy conversion processes (R. Zong et al., 2005).
Properties
IUPAC Name |
tert-butyl N-[(3R)-1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c1-17(2,3)22-16(21)19-15-8-9-20(12-15)11-14-6-4-13(10-18)5-7-14/h4-7,15H,8-9,11-12H2,1-3H3,(H,19,21)/t15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWYNWWZIPFHYKX-OAHLLOKOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(C1)CC2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CCN(C1)CC2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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